Cas no 102681-71-0 (Methyl 4-(1S)-1-Hydroxyethylbenzoate)

• Product name: Methyl 4-(1S)-1-Hydroxyethylbenzoate
• CAS No: 102681-71-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1134363
• PubChem ID: 6932348

Methyl 4-(1S)-1-Hydroxyethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1S)-1-hydroxyethyl]-, methyl ester
• 102681-71-0
• F86989
• (S)-methyl 4-(1-hydroxyethyl)benzoate
• methyl4-[(1S)-1-hydroxyethyl]benzoate
• DTXSID301000399
• methyl 4-[(1S)-1-hydroxyethyl]benzoate
• Methyl (S)-4-(1-Hydroxyethyl)benzoate
• SCHEMBL4333209
• EN300-55838
• Benzoic acid,4-[(1S)-1-hydroxyethyl]-,ethyl ester
• 134615-20-6
• (S)-methyl 4-(l -hydroxyethyl)benzoate
• KAXLTAULVFFCNL-ZETCQYMHSA-N
• (S)-4-(1-HYDROXYETHYL) BENZOIC ACID METHYL ESTER
• CS-0251712
• Methyl 4-(1S)-1-Hydroxyethylbenzoate

• MDL： MFCD08702980
• Inchi： InChI=1S/C10H12O3/c1-7(11)8-3-5-9(6-4-8)10(12)13-2/h3-7,11H,1-2H3/t7-/m0/s1
• InChI Key： KAXLTAULVFFCNL-ZETCQYMHSA-N
• SMILES： CC(C1=CC=C(C=C1)C(=O)OC)O

Computed Properties

• Exact Mass: 180.078644g/mol
• Monoisotopic Mass: 180.078644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.9
• Molecular Weight: 180.2g/mol